4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H23N5O4/c27-20-14-16(15-25(20)18-4-2-1-3-5-18)22-21(28)24-12-10-23(11-13-24)17-6-8-19(9-7-17)26(29)30/h1-9,16H,10-15H2,(H,22,28)
• InChI Key: AASVFUYNMRKLEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

4-(4-nitrophenyl)-N-(5-oxo-1-phenylpyrrolidin-3-yl)piperazine-1-carboxamide, commonly known as PNR-100, is a chemical compound that has been extensively studied for its potential therapeutic applications in the field of neuroscience. It belongs to the class of piperazine derivatives and has been shown to possess potent binding affinity for certain receptors in the brain.

Scientific Research Applications

Neuroimaging and Psychiatric Disorders

Research involving analogs of piperazine carboxamides has shown promising applications in neuroimaging, particularly in developing Positron Emission Tomography (PET) tracers for serotonin 5-HT1A receptors. These tracers have high brain uptake, slow clearance, and are stable against defluorination, making them suitable for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).

Antimicrobial and Antiviral Activities

Compounds with piperazine carboxamide frameworks have been evaluated for their antimicrobial and antiviral properties. For instance, urea and thiourea derivatives of piperazine doped with febuxostat exhibited significant antiviral activities against Tobacco Mosaic Virus (TMV) and potent antimicrobial activity, highlighting their potential as bioactive agents (Reddy et al., 2013).

Leishmaniasis Treatment

6-Nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole derivatives, sharing the nitro and piperazine components, were identified as potential drug candidates for treating visceral leishmaniasis. This discovery opens avenues for structurally related compounds to be explored for neglected tropical diseases (Thompson et al., 2016).

Macrocyclic Chemistry

Research on the synthesis of bifunctional tetraaza macrocycles, which include nitrobenzyl-substituted macrocyclic tetraamines, underscores the utility of nitro and piperazine functionalities in designing chelating agents for potential medical imaging applications (McMurry et al., 1992).

Polymer Chemistry

The synthesis of polyamides containing heterocyclic units like uracil, adenine, and other nucleobases, utilizing piperazine as a building block, highlights the role of piperazine derivatives in creating polymers with potential biomedical applications (Hattori & Kinoshita, 1979).